Cas no 851202-94-3 (1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile)
851202-94-3 structure
Product name:1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile
1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile
- 1-Acetyl-1,2,3,4-tetrahydro-6-quinolinecarbonitrile
- 1-Acetyl-1,2,3,4-tetrahydrochinolin-6-carbonitril
- LogP
- 1-acetyl-1,2,3,4-tetrahydro-quinoline-6-carbonitrile
- 6-QUINOLINECARBONITRILE, 1-ACETYL-1,2,3,4-TETRAHYDRO-
- 1-ACETYL-3,4-DIHYDRO-2H-QUINOLINE-6-CARBONITRILE
- 5035AJ
- SBB092615
- TRA0055045
- SY029115
- AS-32652
- XH0659
- CS-0456222
- DB-363194
- BJB20294
- SCHEMBL4299468
- 851202-94-3
- MFCD04035722
- AKOS025243993
- 1-Acetyl-1 pound not2 pound not3 pound not4-tetrahydroquinoline-6-carbonitrile
-
- MDL： MFCD04035722
- Inchi： 1S/C12H12N2O/c1-9(15)14-6-2-3-11-7-10(8-13)4-5-12(11)14/h4-5,7H,2-3,6H2,1H3
- InChI Key： OUSBYSBWTAUELS-UHFFFAOYSA-N
- SMILES： O=C(C([H])([H])[H])N1C2C([H])=C([H])C(C#N)=C([H])C=2C([H])([H])C([H])([H])C1([H])[H]
Computed Properties
- Exact Mass: 200.09500
- Monoisotopic Mass: 200.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 44.1
Experimental Properties
- Density: 1.2
- Boiling Point: 458°C at 760 mmHg
- Flash Point: 230.8°C
- Refractive Index: 1.593
- PSA: 44.10000
- LogP: 1.92238
1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A96700-5g |
1-acetyl-1,2,3,4-tetrahydro-quinoline-6-carbonitrile |
851202-94-3 | 95% | 5g |
¥3099.0 | 2021-09-10 | |
| eNovation Chemicals LLC | D781896-25g |
1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile |
851202-94-3 | >95% | 25g |
$940 | 2024-07-20 | |
| Chemenu | CM223161-10g |
1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile |
851202-94-3 | 95% | 10g |
$438 | 2021-08-04 | |
| eNovation Chemicals LLC | D375564-0.25g |
1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile |
851202-94-3 | 97% | 0.25g |
$200 | 2024-05-24 | |
| Alichem | A189006594-5g |
1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile |
851202-94-3 | 95% | 5g |
$390.87 | 2023-08-31 | |
| abcr | AB452118-1 g |
1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile |
851202-94-3 | 1g |
€203.00 | 2022-06-10 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852410-250mg |
1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile |
851202-94-3 | ≥95% | 250mg |
￥258.30 | 2022-01-10 | |
| TRC | A189258-50mg |
1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile |
851202-94-3 | 50mg |
$ 50.00 | 2022-06-08 | ||
| eNovation Chemicals LLC | D781896-10g |
1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile |
851202-94-3 | >95% | 10g |
$515 | 2024-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852410-1g |
1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile |
851202-94-3 | ≥95% | 1g |
￥559.80 | 2022-01-10 |
1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile Related Literature
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
-
Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:851202-94-3)1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile
Purity:99%
Quantity:25g
Price ($):846.0